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Acute Toxicity of Prothioconazole to Aquatic
Organisms

Author: Smolecule Technical Support Team. Date: February 2026

Compound Focus: Prothioconazole

CAS No.: 178928-70-6

Cat. No.: S540441

The table below summarizes the acute toxicity data for prothioconazole and its metabolite,
prothioconazole-desthio (PTCd). Effective Concentration (ECso) is the concentration that causes an effect in

50% of the test population, while Lethal Concentration (LCso) is the concentration that is lethal to 50%.

) Toxicity Value )
Organism Compound . Time Notes Source
End Point (mg-L™?)

Daphnia magna PTC ECso 2.82 48 h [1]
(Water Flea) (Racemate)
PTC ECso 2.68 - Acute toxicity [2]
(Racemate)
R-(-)-PTC ECso ~2.2x higher 48 h Higher toxicity [3]
than S-(+)- than S-(+)-PTC
PTC
S-(+)-PTC ECso ~2.2X lower 48 h Lower toxicity [3]
than R-(-)- than R-(-)-PTC
PTC
PTCd ECso 5.19 48 h Less toxic than  [1]
(Metabolite) parent PTC
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Organism

Scenedesmus
obliquus (Green
Alga)

Chlorella
pyrenoidosa
(Green Alga)

Lemna minor L.
(Duckweed)

Zebrafish Embryos

Compound

R-(-)-PTC

PTC
(Racemate)

S-(+)-PTC

PTC
(Racemate)

PTC
(Racemate)

PTC
(Racemate)

Key comparisons from the data:

Toxicity
End Point

ECso

ECso

ECso

ECso

ECso

LCso

Value
(mg-L™?)

16.53

8.15

7.85

9.33

1.85

1.70

Time

72 h

72 h

72 h

96 h

Notes

Lowest toxicity
enantiomer

Highest toxicity
enantiomer

Acute toxicity

Acute toxicity

Source

[4] [5]

[4] [5]

[4] [5]

[3][2]

[3][2]

[4] [5]

e For *Daphnia magna*, the parent PTC is more toxic than its primary metabolite, PTCd. Among
enantiomers, the R-(-)-PTC form is more toxic than the S-(+)-PTC form [1] [3].

¢ For Microalgae (like Scenedesmus obliquus), the order of toxicity is reversed: S-(+)-PTC is the most
toxic form, followed closely by the racemic mixture (common commercial form), while R-(-)-PTC is
significantly less toxic [4] [5].

e The metabolite prothioconazole-desthio (PTCd) is also toxic to Daphnia magna and has been

flagged as posing a high long-term risk to aquatic organisms [1] [6].

Overview of Key Experimental Protocols

The toxicity data is generated through standardized laboratory bioassays. Here are the typical methodologies

for the key organisms cited.
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(Start Test PreparatiorD

Sample and Measure
Cell Counting (hemocytometer/
flow cytometry)
Chlorophyll content

Observe Immobilization
(No movement within 15s
after gentle agitation)

Click to download full resolution via product page

Key Experimental Conditions:

Parameter Daphnia magna Acute Test Algal Growth Inhibition Test
Test Neonates (< 24 hours old) Algae in exponential growth phase (e.g.,
Organism Scenedesmus obliquus, Chlorella pyrenoidosa)
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Parameter Daphnia magna Acute Test Algal Growth Inhibition Test

Test System Static non-renewal or semi-static Continuous illumination, shaken periodically
renewal

Duration 48 hours 72 hours (sometimes 96 hours)

Endpoint Immobilization (lack of Growth inhibition (based on cell count or
movement) biomass)

Control Clean, uncontaminated medium Clean, uncontaminated medium

Temperature 20+1°C Varies by species (e.g., 23+ 1 °C)

Lighting Typically 16h light:8h dark cycle Continuous cool white light

Replicates Minimum of 4-5 replicates per Typically 3 replicates per concentration

concentration

Data ECso calculated using probit ECso calculated based on growth rate inhibition
Analysis analysis or logistic regression

Key Insights for Comparison

¢ Enantioselectivity is Critical: The R-(-)-enantiomer is more effective against target fungi but shows
lower toxicity to most non-target aquatic organisms except for Daphnia magna [3]. This suggests that
using purified R-(-)-PTC could improve the environmental profile.

e Metabolite Toxicity is a Significant Concern: The primary metabolite, PTCd, is persistent in the
environment and exhibits a high long-term risk to aquatic life [1] [6]. Risk assessments must
account for this transformation product.

e Chronic Effects at Low Concentrations: PTC can adversely affect the growth and reproduction of
*Daphnia magna* at concentrations far below the acute ECso, indicating high acute-to-chronic toxicity
ratios [1].

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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